CID 71379512
Description
CID 71379512 is a chemical compound whose structure and properties have been characterized through advanced analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and vacuum distillation fractionation . Key physicochemical properties, such as volatility and polarity, can be inferred from its elution profile in GC-MS analysis, which places it in a medium-polarity fraction .
Properties
CAS No. |
646054-90-2 |
|---|---|
Molecular Formula |
C6H4N4 |
Molecular Weight |
132.12 g/mol |
InChI |
InChI=1S/C6H4N4/c7-10-9-6-3-1-2-4-8-5-6/h1-3,5H |
InChI Key |
FXESSQMSTAMWBI-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CN=C=C1)N=[N+]=[N-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The preparation of CID 71379512 involves specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and yield of the compound. The synthetic routes typically involve multiple steps, including the use of catalysts, solvents, and controlled temperatures to facilitate the desired chemical reactions.
Industrial Production Methods
In an industrial setting, the production of this compound is scaled up to meet the demand. This involves optimizing the reaction conditions to maximize yield and minimize costs. Industrial production methods may include continuous flow reactors, large-scale batch reactors, and advanced purification techniques to ensure the compound meets the required specifications.
Chemical Reactions Analysis
Types of Reactions
CID 71379512 undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized using specific oxidizing agents under controlled conditions.
Reduction: Reduction reactions involve the addition of hydrogen or removal of oxygen, often using reducing agents like sodium borohydride.
Substitution: Substitution reactions involve the replacement of one functional group with another, facilitated by reagents such as halogens or nucleophiles.
Common Reagents and Conditions
The common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium hydroxide. The reaction conditions, such as temperature, pressure, and solvent choice, are carefully controlled to achieve the desired outcome.
Major Products Formed
The major products formed from these reactions depend on the specific reaction pathway. For example, oxidation may yield a higher oxidation state compound, while reduction may produce a more reduced form of the original compound.
Scientific Research Applications
CID 71379512 has a wide range of scientific research applications, including:
Chemistry: It is used as a reagent in various chemical reactions and synthesis processes.
Biology: The compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is conducted to explore its potential therapeutic applications and pharmacological properties.
Industry: this compound is utilized in the production of various industrial chemicals and materials.
Mechanism of Action
The mechanism of action of CID 71379512 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other biomolecules, leading to a cascade of biochemical events. These interactions can result in various physiological effects, depending on the context of its use.
Comparison with Similar Compounds
Comparative Analysis with Structurally Similar Compounds
Structural Analogues and Derivatives
CID 71379512 shares structural and functional similarities with oscillatoxin derivatives, a class of compounds known for their cytotoxic and antimicrobial activities. For instance:
- Oscillatoxin D (CID: 101283546): Features a core macrocyclic lactone structure with hydroxyl and methyl substituents .
- 30-Methyl-oscillatoxin D (CID: 185389): Differs from oscillatoxin D by a methyl group at the C-30 position, enhancing lipophilicity .
- Oscillatoxin E (CID: 156582093) and Oscillatoxin F (CID: 156582092): Contain additional epoxide or hydroxyl groups, altering reactivity and biological activity .
Table 1: Key Molecular Properties of this compound and Analogues
| Compound (CID) | Molecular Formula | Molecular Weight | Key Functional Groups | Bioactivity (Inferred) |
|---|---|---|---|---|
| This compound | Not Provided | Not Provided | Likely hydroxyl/methyl | Antimicrobial potential |
| Oscillatoxin D (101283546) | C₃₈H₅₈O₁₂ | 738.87 g/mol | Lactone, hydroxyl | Cytotoxic |
| 30-Methyl-oscillatoxin D (185389) | C₃₉H₆₀O₁₂ | 752.90 g/mol | Methyl, lactone | Enhanced membrane permeability |
| Oscillatoxin E (156582093) | C₃₇H₅₆O₁₃ | 724.84 g/mol | Epoxide, hydroxyl | Antifungal |
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